Cas no 889942-34-1 (1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester)

1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester structure
889942-34-1 structure
Product Name:1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
CAS No:889942-34-1
MF:C8H16N2O2
MW:172.224842071533
CID:714309
PubChem ID:44890828
Update Time:2025-04-19

1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
    • 1-BOC-2-AMINO-AZETIDINE
    • tert-butyl 2-azanylazetidine-1-carboxylate
    • AKOS006284274
    • SCHEMBL2937854
    • tert-butyl 2-aminoazetidine-1-carboxylate
    • A843032
    • 889942-34-1
    • BCP25446
    • AMY4267
    • AC-9181
    • SB51304
    • DTXSID90661346
    • 2-amino-1-azetidinecarboxylic acid tert-butyl ester
    • tert-butyl2-aminoazetidine-1-carboxylate
    • Inchi: 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-5-4-6(10)9/h6H,4-5,9H2,1-3H3
    • InChI Key: BAKFOMLJJXOWFU-UHFFFAOYSA-N
    • SMILES: O(C(N1CCC1N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 172.121
  • Monoisotopic Mass: 172.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1

Experimental Properties

  • Density: 1.098
  • Boiling Point: 236.6°C at 760 mmHg
  • Flash Point: 96.9°C
  • Refractive Index: 1.495

1-Azetidinecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester Pricemore >>

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